3-Pentylamino-phthalic acid dimethyl ester

• CAS RN: 444287-96-1
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• IUPAC Name: dimethyl 3-(pentylamino)benzene-1,2-dicarboxylate
• InChI: InChI=1S/C15H21NO4/c1-4-5-6-10-16-12-9-7-8-11(14(17)19-2)13(12)15(18)20-3/h7-9,16H,4-6,10H2,1-3H3
• InChI Key: AAXYWHUXZJBDEP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC1=CC=CC(=C1C(=O)OC)C(=O)OC

Description

3-Pentylamino-phthalic acid dimethyl ester is a useful research compound. Its molecular formula is C15H21NO4 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-amino-phthalic acid dimethyl ester (3.14 g, 15 mmol) in methylene chloride (50 ml) under a nitrogen atmosphere were added valeraldehyde (2.0 ml, 18.75 mmol) and acetic acid (5.18 ml, 90 mmol). The mixture was stirred for 5 minutes followed by addition of sodium triacetoxyborohydride (6.36 g, 30 mmol). The reaction was stirred for 30 minutes, diluted with methylene chloride (50 ml), washed with water (2×100 ml), saturated aqueous sodium bicarbonate (2×100 ml), brine (100 ml), and dried (MgSO4). The solvent was evaporated in vacuo to give 4.19 g of product (100%) that used without further purification. 1H NMR (DMSO-d6) d 7.31 (t, J=7.9 Hz, 1H), 6.81–6.75 (m, 2H), 3.85 (s, 3H), 3.82 (s, 3H), 3.15 (bs, 2H), 1.68–1.60 (m, 2H), 1.45–1.32 (m, 4H), 0.89 (t, J=6.9 Hz, 3H).